Cas no 899948-15-3 (1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)
1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxopyridine-3-carboxamide
- 1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
-
- Inchi: 1S/C17H15N3O3/c1-12-4-6-13(7-5-12)11-20-9-2-3-14(17(20)22)16(21)18-15-8-10-23-19-15/h2-10H,11H2,1H3,(H,18,19,21)
- InChI Key: ZFTNHKPWHRKLKL-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2=CC=C(C)C=C2)C=CC=C1C(NC1C=CON=1)=O
1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2743-1159-2μmol |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-5μmol |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-10μmol |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-20μmol |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-1mg |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-2mg |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-3mg |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-4mg |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-5mg |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2743-1159-10mg |
1-[(4-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
899948-15-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
1-(4-Methylphenyl)methyl-N-(1,2-Oxazol-3-yl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide
The compound 899948-15-3, also known as 1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. The molecule consists of a dihydropyridine core, which is a well-known scaffold in medicinal chemistry, coupled with an oxazol group and a 4-methylphenyl substituent. These structural elements contribute to its versatile reactivity and biological activity.
Recent studies have highlighted the importance of dihydropyridines in the development of calcium channel blockers, which are widely used in the treatment of cardiovascular diseases. The incorporation of an oxazol group in this compound further enhances its pharmacokinetic properties, making it a potential candidate for drug delivery systems. Additionally, the 4-methylphenyl substituent introduces hydrophobicity, which can improve the molecule's solubility and bioavailability.
From a synthetic perspective, the construction of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. The synthesis begins with the preparation of the dihydropyridine core, followed by the introduction of the oxazol group through a nucleophilic substitution reaction. The final step involves coupling the 4-methylphenylmethyl group to complete the structure. This synthesis pathway not only demonstrates the feasibility of constructing complex molecules but also opens avenues for further modifications to explore its full potential.
In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to interact with various biological targets makes it a valuable tool in drug discovery. For instance, studies have indicated that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Furthermore, its structural flexibility allows for easy modification to target specific pathways or enhance its therapeutic index.
The integration of advanced computational methods has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed that it can bind effectively to key protein pockets, suggesting its potential as a lead compound in drug design. Additionally, quantum chemical calculations have provided insights into its electronic structure and reactivity, which are crucial for predicting its behavior in different chemical environments.
Looking ahead, researchers are exploring ways to optimize this compound's properties further. One area of focus is improving its stability under physiological conditions to enhance its efficacy as a therapeutic agent. Another promising avenue is investigating its use in nanotechnology applications, where its unique structure could contribute to the development of novel materials with tailored properties.
In conclusion, 1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in organic chemistry. Its intricate structure and diverse functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to various scientific disciplines.
899948-15-3 (1-(4-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)